7-methoxy-3-({1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-methoxy-3-[[1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H23N5O3/c1-13-21-18(27-22-13)11-23-7-5-14(6-8-23)10-24-12-20-17-9-15(26-2)3-4-16(17)19(24)25/h3-4,9,12,14H,5-8,10-11H2,1-2H3
• InChI Key: JGUXBWGPJPGSCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)OC
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol

Description

The compound contains several functional groups including a methoxy group, a piperidinyl group, a methyl group, an oxadiazole ring, and a dihydroquinazolinone ring. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

While specific synthesis methods for this compound were not found, oxadiazoles can be synthesized through various methods. For instance, they can be synthesized by cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Oxadiazoles, for instance, can undergo a variety of reactions due to their heterocyclic nature.

Scientific Research Applications

Anticancer Activity

The quinazolinone scaffold has been investigated for its potential as an anticancer agent. Researchers have explored the cytotoxic effects of this compound against various cancer cell lines. .

Anti-Inflammatory Properties

Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Some studies have examined the anti-inflammatory effects of derivatives containing the quinazolinone core. .

Neuroprotective Effects

The piperidine moiety within the structure suggests potential interactions with neurotransmitter receptors. Researchers have explored the neuroprotective properties of related compounds. .

Antimicrobial Activity

Quinazolinone derivatives have shown promise as antimicrobial agents. Researchers have evaluated their efficacy against bacteria, fungi, and even drug-resistant strains. .

Analgesic Potential

Given the structural resemblance to known analgesics, such as opioids, researchers have investigated whether this compound exhibits analgesic effects. .

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For instance, oxadiazole derivatives have been found to possess various biological activities, such as anticancer, vasodilator, anticonvulsant, antidiabetic, and other miscellaneous applications.

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications. Given the wide range of applications of oxadiazoles, this compound could potentially be used in various fields such as medicinal chemistry, material science, and high-energy molecules.